Cas no 64262-23-3 (1-Propylpiperazine Dihydrobromide)

• Product Name: 1-Propylpiperazine Dihydrobromide
• CAS No: 64262-23-3
• MF: C₇H₁₈Br₂N₂
• MW: 290.039220333099
• MDL: MFCD00051992
• CID: 90263
• PubChem ID: 3085288
• Update Time: 2025-11-02

1-Propylpiperazine Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-Propylpiperazine dihydrobromide
• N-propylpiperazinium dibromide
• 1-n-Propylpiperazine dihydrobromide
• N-Propylpiperazine Dihydrobromide
• 1-N-PROPYLPIPERAZINE 2HBR
• Piperazine, 1-propyl-, dihydrobromide
• C7H18Br2N2
• KSC494C5L
• YTPQLWVHCBATKO-UHFFFAOYSA-N
• propylpiperazine, bromide, bromide
• 1-n-propyl-piperazine dihydrobromide
• SBB056132
• 1-(n-propyl)piperazine dihydrobromide
• 1-n-Propylpiperazine dihydrobromide, 96%
• 64262-23-3
• EN300-21092
• Piperazine,1-propyl-,hydrobromide(1:2)
• SY020463
• A854920
• CS-0152069
• (2-Phenyloxazol-4-yl)-methanol
• DTXSID60214484
• EINECS 264-759-1
• Y5EFZ3XVD3
• Piperazine, 1-propyl-, hydrobromide (1:2)
• SCHEMBL452246
• MFCD00051992
• 1-propylpiperazine;dihydrobromide
• AKOS015900676
• AS-30530
• FT-0608170
• 1-PropylpiperazineDihydrobromide
• F0001-1740
• P1645
• DB-019315
• DTXCID60136975
• 1-Propylpiperazine Dihydrobromide

• MDL： MFCD00051992
• Inchi： 1S/C7H16N2.2BrH/c1-2-5-9-6-3-8-4-7-9;;/h8H,2-7H2,1H3;2*1H
• InChI Key： YTPQLWVHCBATKO-UHFFFAOYSA-N
• SMILES： Br.Br.N1(CCC)CCNCC1
• BRN： 3678528

Computed Properties

• Exact Mass: 287.98400
• Monoisotopic Mass: 287.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or cream powder
• Melting Point: 259.5-264.5 °C (lit.)
• Boiling Point: 176.7 °C at 760 mmHg
• Flash Point: 60.7 °C
• Solubility: water: soluble50mg/mL, clear, colorless
• PSA: 15.27000
• LogP: 2.48450
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

1-Propylpiperazine Dihydrobromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Propylpiperazine Dihydrobromide

1-Propylpiperazine Dihydrobromide (CAS No. 64262-23-3): A Comprehensive Guide

1-Propylpiperazine Dihydrobromide (CAS No. 64262-23-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and research applications. This article delves into its properties, uses, and the latest trends surrounding this compound, ensuring you stay informed about its potential and relevance in modern science.

The molecular structure of 1-Propylpiperazine Dihydrobromide consists of a piperazine ring substituted with a propyl group and dihydrobromide salts. This unique configuration contributes to its solubility in polar solvents, making it a versatile intermediate in organic synthesis. Researchers often seek CAS 64262-23-3 for its stability and reactivity under controlled conditions.

One of the most common applications of 1-Propylpiperazine Dihydrobromide is in the development of pharmaceutical compounds. Its role as a building block in drug synthesis is well-documented, particularly in the creation of molecules targeting neurological and cardiovascular systems. The demand for high-purity 1-Propylpiperazine Dihydrobromide has surged due to its efficacy in preclinical studies.

Recent advancements in synthetic chemistry have highlighted the importance of 64262-23-3 in green chemistry initiatives. Scientists are exploring eco-friendly methods to produce this compound, aligning with global sustainability goals. This trend is reflected in the increasing number of patents and publications referencing 1-Propylpiperazine Dihydrobromide.

For those searching "buy 1-Propylpiperazine Dihydrobromide" or "CAS 64262-23-3 supplier", it’s crucial to source the compound from reputable manufacturers. Quality assurance, analytical data, and compliance with regulatory standards are key factors to consider. The market for pharmaceutical-grade 1-Propylpiperazine Dihydrobromide is expanding, driven by its growing applications in drug discovery.

In addition to its pharmaceutical uses, 1-Propylpiperazine Dihydrobromide is also employed in academic research. Its role in studying receptor-ligand interactions and enzyme inhibition makes it a valuable tool for biologists and chemists alike. The compound’s stability under various pH conditions further enhances its utility in experimental settings.

The synthesis of 64262-23-3 involves precise control of reaction parameters to ensure high yield and purity. Modern techniques, such as flow chemistry and catalytic hydrogenation, have been adapted to optimize the production process. These innovations address the need for scalable and cost-effective manufacturing of 1-Propylpiperazine Dihydrobromide.

As the scientific community continues to explore new applications for 1-Propylpiperazine Dihydrobromide, its relevance in cutting-edge research remains undisputed. Whether you’re investigating "properties of CAS 64262-23-3" or "applications of 1-Propylpiperazine Dihydrobromide", this compound offers a wealth of opportunities for innovation.

In conclusion, 1-Propylpiperazine Dihydrobromide (CAS No. 64262-23-3) stands as a pivotal compound in both industrial and academic spheres. Its multifaceted applications, coupled with ongoing research, ensure its place in the future of chemical and pharmaceutical sciences. Stay updated with the latest developments to leverage its full potential.